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Compound of Interest

Compound Name: 5-Iodo-3-methylisoxazole

Cat. No.: B3094810 Get Quote

This technical guide provides a comprehensive overview of the spectroscopic data for 5-iodo-
3-methylisoxazole. Designed for researchers, scientists, and professionals in drug

development, this document delves into the nuclear magnetic resonance (NMR), infrared (IR),

and mass spectrometry (MS) data of this compound. While direct experimental data for 5-iodo-
3-methylisoxazole is not readily available in public-domain literature, this guide presents a

robust, predicted spectroscopic profile based on established principles and data from

structurally analogous compounds. This approach provides a reliable framework for the

identification and characterization of 5-iodo-3-methylisoxazole in a laboratory setting.

Molecular Structure and Key Features
5-Iodo-3-methylisoxazole is a five-membered heterocyclic compound featuring a methyl

group at the 3-position and an iodine atom at the 5-position. The isoxazole ring is a privileged

scaffold in medicinal chemistry, and understanding the spectroscopic signature of its

derivatives is crucial for synthesis confirmation and further development.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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